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Technical Support Center: Glumitan Synthesis
and Purification
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7KLY WHFKQLFDO VXSSRUW FHQWHU SURYLGHYV WURXEOHVE
)Y$4V WR DVVLVW UHVHDUFKHUV VFLHQWLVWY DQG GUXJ ¢
FRPPRQ FKDOOHQJHYV GXULQJ WKH VeRMmitdkiHVLY DQG SXULILF

Frequently Asked Questions (FAQS)

Glumitan Synthesis FAQs
e :KDW DUH WKH PRVW FRPPRQ UHIMWWRaEHVVIRWRRY LW'HOGV LI

o &RPPRQ FDXVHV IRU ORZHU WKDQ H[SHFWHG \LHOGYV LQF
SUHVHQFH RI LPSXULWLHYV LQ VWDUWLQJ PDWHUL@®Y D
$GGLWLRRN¥BIYV GXULQJ SURGXFW WUDQVIHU EHWZHHQ
UHGXFHG DFW@D®ULPOWWtL VWHS VIQWKHVHY LW V FUXF
HILFLHQWO\ WR PD[LPL]H WKH RYHUDOO \LHOG

e :KDW W\SH RI VLGH UHDFWLRQV DUH FRPP Bpnitgn W K@ WDKPH_\

o ,Q DPLGH ERQG IRUPDWLRQ SDUWLEXODUO\ ZKHQ XVLQJ
HJ '&& ',& VLGH UHDFW@RXDHFIRP RREXIWW VXH LV WKH
DPLQR DFLG FRP@RRWEWY SRWHQWLDO VLGH UHDFWLRQ
DWWDFNLQJ WKH FRXSOLQJ UHDJHQW LWVHOI ZK{LH KEKER
RI FRXSOLQJ UHDJHQW DQG UHDFWLRQ FRQGLWLRQV LV
UHDFWIGRQV >
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7KLQ /D\HU &KURPDWRJUDSK\ 7/&HEWDYHRPRW® RDG CRHIF
UHDFWLRQ SURJUHVV %\ VSRWWLQJ WKH UHDFWLRQ PLJ[
7/& SODWH \RX FDQ YLVXDOL]H WKH FRQVXPSWLRQ RI U
SURGXFW +LJK 3HUIRUPDQFH /LTXLG &KURPDWRJUDSK\
TXDQWLWDWLYH PRQLWRULQJ

Glumitan Purification FAQs

KDW LV WKH EHVW PHWEGIRMitaAWN'R SXULI\ FUXGH

o

7KH FKRLFH RI SXULILFDWLRQ PHWKRG GHSHQGV RQ WKI
WHFKQLTXHYV IRU SXULI\LQJ VROGHMRanJ DQEG XF&RP YRIXQGW
DQRG FROXPQ FKUFRHDWHREUD/SKD OHAWWY.RQRUW UHHPRYLQJ
RI LPSXULWLHV IURP D@ RRUGPRURGPRPBCGH[ PLIWXUHV Z
FRPSRQHQWYV FROXPQ FKURPDWRJUDSK\ L& RIWHQ WKH

O\ Glumitan VDPSOH ZRQ W FU\VWDOOL]H GXULQJ UHFU\VWDO

'LILFXOW\ LQ FU\VWDOOL]DWLRQ FDQ EH GXH WR VHYHUI
PD\ QHHG WR HYDSRUDWH VRPH RI WKH VROYHQW@W,R WH
VROXWLRQ LV VXSHUVDWXUDWHG EXW QR FU\VWDOV IRU
LQVLGH RI WKH IODVN ZLWK D JODVV URGluhmitard 6 GQ QEIHD '
HIHFWL@BWR HQVXUH WKDW WKH FROROURSLSSURRROY QW F
LQKLELW FU\VW@O IRUPDWLRQ >

, VHH XQH[SHFWHG SHDNV LQ WKH 10@HuMitad F WKUIDXWP RR XAQ & X

B8QH[SHFWHG SHDNV LQ DQ 105 VSHFWUXP RIWHQ L@@LFL
7TKHVH FRXOG EH UHVLGXDO VROYHQWY IURP WKH SXULI
VIOQOWKHVLVY RU XQUHDFWH@ $RQUX\NOWIPDWBPEQBUYWP FF
DQG LPSXULW\ VKLIWV FDQ KHOS LQ WKHLU LGHQWLILFD
YDOXDEOH IRU GLVWLQJXLVKLQJ LPSXULW\ VLIJQD@V IUR

Troubleshooting Guides

k
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Issue 1: Low Yield in Glumitan Synthesis (Amide
Coupling Step)

,/ \RX DUH H[SHULHQFLQJ D ORZHU WKDQ H[SHFWH Glumitan G
VIQWKHVLY WKH IROORZLQJ WDEOH RXWOLQHYV SRWHQWLD

SRWHQWLDO &DXVH2EVHUYDWLRQ 6XJIJHVWHG 6ROXWLRQ

(IWHQG WKH UHDFWLRQ V
,QFUHDVH WKH UHDFWLR
7/& RU +3/& DQDO\WLWHWRBBEVUDWXUH LI WKH U
 QFRPSOHWH 5HDFWLRIQJQLILFDQW DPRXQW@®E SURGXFWYV DUH VWD
XQUHDFWHG VWDUW LKLJRB W MUHMSHUDW X UH V
XVLQJ D PREHHBW FRXSO

UHDJHQW

2SWLPL]H UHDEFWLRQ FRC(
HJ ORZHU WHPSHUDW X
$SSHDUDQFH RI XQH[SHFWHBN VROYHQW &KF
6LGH 5HDFWLRQV VSRWY/R@®U SHDNV LBRXSOLQJ UHDJHQW OHV’
+3/& VLGH UHDFWLRQV VXFK
EDVHG RQ SKRVSKRQLXP
DPLQLXP \@OWV >

XUL VWD WLQJ PDWHU
6WDUWLQJ PDWHULDOV PD\ FR

VH %VX H DOO UHDJH(

,PSXUH 5SHDFWDQWY LPSXULWLHVY WKDW L LI§LE ¥ W

D

UHDFW@RQ >

KH
\DV ZDWHU FDQ LQWHU

Q\ FRXSOLQJ UHDFWLR

T QOXx0w

OLQLPL]H WUDQVIHUV EH'
JODVVZ@BUHQY¥ XUH WKH S+
JRZ UHFRYHU\ DIWHURISWUPB®/ IGRQLQJ DTXHR;
BURGXFW /RVVRXNX®J :
DOG ZDVKLQJ VWHSVH[WUDFWLRQ WR SUHYHQ
SURGXFW IURP GLVVROYL

ZURQJ SKDVH
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Issue 2: Poor Separation During Column
Chromatography Purification of Glumitan

(WHFWLYH SXULILFDWLRQ E\ FROXPQ FKURPDWRJUDSK\ GHS
VWDWLRQDU\ DQG PRELOH SKDVHYV

SRWHQWLDO &DXVH2EVHUYDWLRQ 6XJIJHVWHG 6ROXWLRQ

6\VWHPDWLFDOO\ YDU\ W

RI WKH HO XH& W R8 WHH VW
7KH SURGXFW DQG LPSXULWLHYV

G LH H%W VROYHQW V\VW
,QDSSURSULDWH 6RONE RWH6 WRIHRVKHU RU W PRYH

G

ILQ %QH\NKDWJLYHVJF
GRZQ WKH FROXPQ

VHSDUDWLRQ EHWZHHQ *

DQG WKH LPSXULWLHYV

O cC

SHGXFH WKH DPRXQW RI
PDWHULDO ORDGHG RQW

%URDG WDLOLQJ SHPROXGHKQYLEIVXUH WKH VD
&ROXPQ 2YHUORDGL(%_|J

OXWLRQ ORDGHG LQ D FRQFHQWU
XVLQJ D PLQLPDO DPRXQ
VROYHQW
3DFN WKH FROXPO FDUHI
JUUHJXODU HOXWLRQ RI WKH SURGXF
&ROXPQ&KDQQHOLQ%DQG HQVXUH D XQLIRUP DQG |
IUHH VWDWLRQDU\ SKDVF

Issue 3: Inconsistent HPLC Results for Purified
Glumitan

+LJK BHUIRUPDQFH /LTXLG &KURPDWRJUDSK\ +3/& LV D VH
YDULRXV IDFWRUV FDQ OHDG WR LQFRQVLVWHQW UHVXOWYV
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SRWHQWLDO &DXVH2EVHUYDWLRQ 6 XJIJHVWHG 6ROXWLRQ

(QVXUH WKH FROXPQ LV !
HTXLOLEUDWHG ZLWK WK
SKDVH EHIRUH HDFK LQM
7KH UHWHQWLRQ WLPH@RI&WHFN IRU OHDNV LQ
5HWHQWRRQULIW *OXPLWDQ SHDN FKD®IWWHP DQG YHULI\ WKD\
EHWZHHQ W@XQV > SXPS LV GHOLYHULQJ D F
IORZ UDG& W DLQWDLQ D
FRQVWDQW FROXPQ WHP!
XVLQJ D FROXP®@ RYHQ >

7KLY FDQ EH FDXVHG E\ T
RYHUORDG WU\ LOQMHFWI
VDPSOH YROXPH RU D PR
GLOXWH VI@PSOH >
SHDMLOLQJ RU )URQWVYRIPHWULFDO SH@®N VKDSH >

,QFRPSDWLELOLW\ EHWZI
VDPSOH VROYHQW DQG W
SKDVH FDQ DOVR FDXVH

GLVWRU@LRQ >

8VH KLJK SXULW\ VROYHC
HQVXUH WKH PRELOH SKI
SURSHUO\ GH®@ ¢KHGE N>

8QVWDEOH EDVHOLQHRRQDWIHIL[ DQ\ OHDNV L
%DVHOLQH 1RLVH RU 'UOLIW
FKURPDWRJ@DP > V\VWHRB>FRQWDPLQDWHG

GHWHFWRU FHOO PD\ DO
FDXVH ZKLFK ZRXOG UHI1
FOHDQL@J >

Experimental Protocols
Protocol 1: General Procedure for Amide Coupling to
Synthesize Glumitan

'LVVROYH WKH FDUER[\OLF DFLG VWDUWLQJ PDWHULDO L¢(
GLFKORURPHWKDQH RU GLPHWK\OIRUPDPLGH
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e $GG WKH FRXSOLQJ UHDJHQW H J HTXLYDOHQWYV Rl "¢
HTXLYDOHQWYV RI +2%W WR WKH VROXWLRQ

e 6WLU WKH PL[WXUH DW URRP WHPSHUDWXUH IRU PLQ?>
e $G6G WKH DPLQH VWDUWLQJ PDWHULDO HTXLYDOHQW
e $OORZ WKH UHDFWLRQ WR SURFHHG DW URRP WH& RRIUDIN¢

e« 8SRQ FRPSOHWLRQ ILOWHU WKH UHDFWLRQ PL[WXUH WR
GLF\FORKH[\OXUHD LI '&& LV XVHG

e 3HUIRUP DQ DTXHRXV ZRUNXS WR UHPRYH ZDWHU VROXEO

e 'U\ WKH RUJDFIRFRQEBUHNVWUDWH LW XQGHU UHGXFH GGhinitad V X
XVLQJ FROXPQ FKURPDWRJUDSK\ RU UHFU\VWDOOL]DWLRC(

Protocol 2: Recrystallization of Glumitan

e 6HOHFW D VXLWDEOH VROY H@hn#ah LR OWSBQUN GIDA\UVIR® XK (
WHPSHUDWXUH EXW KLJKO\ VROXEOH DW HOHYDWHG WHP:

e 30DFH WKGlumitaGHQ DQ (UOHQPH\HU IODVN
e $GG D PLQLPDO DPRXQW RI WKH KRW VROYHQW VWR WKH I(

e | FRORUHG LPSXULWLHY DUH SUHVHQW D VPDOO DPRXQV
KRW VRO@RWLRQ >

e SHUIRUP D KRW JUDYLW\ ILOWUDWLRQ W UHPRYH DQ\ LQ

e $OORZ WKH ILOWUDWH WR FRRO VORZO\ WR URRP WHPSHL
FU\VW@OV >

e ) XUWKHU FRROLQJ LQ DQ LFH EDWK FDQ PD[LPL]H WKH \LF

e &4ROOHFW W®&utinita IHULWHWDOV E\ YDFXXP ILOWUDWLRQ

k %HQFK&KHP $0O OHWHIKYWH\G U T™HFK 6 XSSRUW
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e : DVK WKH FU\VWDOV ZLWK D VPDOO DPRXQW RI FROG VRC
LPSXULWAHYV >

e 'U\ WKH FU\VWDOV WR UHPRYH DQ\ UHVLGXDO VROYHQW

Visualizations
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&KHAN5 HDRIRQ & RP SBMIRQ
71& +3/ &

$QDO]HY% SIRGFW
61CH 5 HDRIRQY

([ WQG5 HDRWRQ7IP H
,GFUHDVH 7HP. SHUDMUAH

2 SWP [ H & RQAMRQY
&KDQIH &RXST 5 HDIHQ

3XUW\ 6\BUY 0 DMUDY
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' &&
&RXS@Y 5 HDIHQW

\.-/

5 &22+

' MUHGS$P IGH * OP MIQ

&OLFN WR GRZQORDG IXOO UHVROXWLRQ YLD SUR

1HHG &XVWRP 6\QWKHVLV"

%HQFK&KHP RIIHUV FXVWRP VIQWKHVLV IRU UDUH HDUWK FD
(PDLIOQ IR#EHQFKFKRBHARPMVW 4XRWH 2QOLQH
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P\RXWXEH FRP >P \RXWXEH FRP@

FKURPDWRJUDSK\RQOLQH FRP >FKURPDWRJUDSK\RQOL

$GYDQFHG *XLGHURREOBHY KRRWLQJ VROYH FRPPRQ LV
>SKDUPDFRUHV FRP@

. P \RXWXEH FRP >P \RXWXEH FRP@

e 7R FLWH WKLV GRFXPHQWK®HRIFX SKISBRYIW &HQWHU *OXFP
3XULILFDWLRQ@ %HQFK&KHP$Y:-DLO®@EOHQDWQH 3')@
>KWWSVEHZZZKFKHP FRP SURGXFW E FRPPRQ LVVXHV
DQG SXULILFDWLRQ@

Disclaimer & Data Validity:

7TKH LQIRUPDWLRQ SURYLGHG LQ WKLV GRFXPHQW LV IRU 5/
LOQOWHQGHG IRU GLDIJQRVWLF RU WKHUDSHXWLF SURFHGXUF
DFFXUDWH SURWRFROV ZH PDNH QR ZDUUDQWLHYV H[SUHV
SURGXFW IRU HYHU\ VSHFLILF H[SHULPHQWDO VHWXS

Technical Support: 7KH SURWRFROV SURYLGHG DUH IRU UHIHUHQF
VXLWV \RXU H[&8ROUWAHQWR »U 3KHDBABSRMWWRPSDVAG@ ELOLW\

Need Industrial/Bulk Grade? 5HTXHVW &XVWRP 6\QWKHVLV 4XRWH

YHIFKE&KHP HROWDEW

GGUH * WL 5¢
2XU PLVVLRO LV WR EH WKH WUxVvWHE 'Y¥epo VREBEW R
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